Cas no 169031-92-9 (BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER)

• Product Name: BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER
• CAS No: 169031-92-9
• MF: C₁₂H₁₅FO₃
• MW: 226.244107484818
• MDL: MFCD18396472
• CID: 3376585
• PubChem ID: 22558762
• Update Time: 2025-11-02

BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER
• ethyl 3-(3'-fluoro-4'-methoxyphenyl)propionate
• GWEBWDIVJUCEAX-UHFFFAOYSA-N
• SY254412
• Ethyl3-(3-Fluoro-4-methoxyphenyl)propanoate
• 169031-92-9
• ethyl 3-(3-fluoro-4-methoxyphenyl)propionate
• ethyl 3-(3-fluoro-4-methoxyphenyl)propanoate
• AKOS009166859
• starbld0020388
• MFCD18396472
• SCHEMBL2432961

• MDL： MFCD18396472
• Inchi： 1S/C12H15FO3/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： GWEBWDIVJUCEAX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC(=O)OCC)OC

Computed Properties

• Exact Mass: 226.10052250g/mol
• Monoisotopic Mass: 226.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER

Comprehensive Guide to BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER (CAS No. 169031-92-9)

BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER (CAS No. 169031-92-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative, featuring a fluorine and methoxy substitution on the benzene ring, is valued for its unique chemical properties and versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its relevance in drug development and material science.

The molecular structure of 3-FLUORO-4-METHOXY BENZENEPROPANOIC ACID ETHYL ESTER includes a propanoic acid backbone esterified with ethanol, enhancing its solubility and reactivity. The presence of the fluoro and methoxy groups significantly influences its electronic and steric properties, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in optimizing the synthesis of such compounds to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical applications, BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER serves as a key building block for active pharmaceutical ingredients (APIs). Its structural motifs are commonly found in anti-inflammatory and antimicrobial agents, addressing the growing demand for novel therapeutics. The compound’s fluorinated aromatic component is particularly noteworthy, as fluorination often enhances drug bioavailability and metabolic stability—a hot topic in modern medicinal chemistry.

From an industrial perspective, this compound is utilized in the production of specialty chemicals, including flavors and fragrances, where its aromatic profile contributes to unique olfactory characteristics. The agrochemical sector also explores its derivatives for developing next-generation pesticides with improved efficacy and reduced ecological footprint. Searches for fluorinated agrochemical intermediates have surged, reflecting industry shifts toward sustainable pest management solutions.

The synthesis of ETHYL 3-FLUORO-4-METHOXY BENZENEPROPANOATE typically involves esterification and halogenation steps, with recent advancements focusing on catalytic methods to improve yield and purity. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards. As the demand for high-purity intermediates rises, suppliers emphasize scalable and cost-effective production processes.

Market dynamics for CAS 169031-92-9 indicate steady growth, driven by R&D investments in life sciences and specialty chemicals. Regional markets in North America and Asia-Pacific show heightened activity, with academic and industrial collaborations accelerating innovation. FAQs such as "synthesis of fluorinated ethyl esters" or "applications of 3-FLUORO-4-METHOXY BENZENEPROPANOIC ACID derivatives" dominate search queries, highlighting its interdisciplinary relevance.

Storage and handling of BENZENEPROPANOIC ACID, 3-FLUORO-4-METHOXY-, ETHYL ESTER require standard laboratory precautions to maintain stability. While not classified as hazardous under normal conditions, proper ventilation and inert storage conditions are recommended. The compound’s shelf life can be extended by avoiding prolonged exposure to moisture and extreme temperatures—a practical consideration for long-term research projects.

In conclusion, CAS 169031-92-9 exemplifies the intersection of synthetic chemistry and applied sciences. Its structural features and functional adaptability make it indispensable across multiple industries. Future research may explore its potential in biodegradable polymers or catalysis, further expanding its commercial and scientific footprint. For researchers seeking reliable data, peer-reviewed journals and patent databases offer extensive references on this compound’s synthesis and applications.